Cas no 135283-78-2 (1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-))

1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-) structure
135283-78-2 structure
Product Name:1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)
CAS No:135283-78-2
MF:C9H8N3O2
MW:190.178721427917
CID:234611
PubChem ID:178250
Update Time:2025-04-19

1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolidine-3,5-dione,4-methyl-1-phenyl-, ion(1-)
    • 4-methyl-5-oxo-1-phenyl-1,2,4-triazol-3-olate
    • 1,2,4-Triazolidine-3,5-dione, 4-methyl-1-phenyl-, ion(1-)
    • 135283-78-2
    • DTXSID90159298
    • Inchi: 1S/C9H9N3O2/c1-11-8(13)10-12(9(11)14)7-5-3-2-4-6-7/h2-6H,1H3,(H,10,13)/p-1
    • InChI Key: XVVORNVNYKBZKT-UHFFFAOYSA-M
    • SMILES: O=C1N(C)C(=NN1C1C=CC=CC=1)[O-]

Computed Properties

  • Exact Mass: 190.06174
  • Monoisotopic Mass: 190.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Boiling Point: 312.1°Cat760mmHg
  • Flash Point: 142.5°C
  • PSA: 58.97
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